Cas no 1142927-97-6 (2-(1-methyl-1H-pyrazol-3-yl)acetonitrile)

2-(1-Methyl-1H-pyrazol-3-yl)acetonitrile is a versatile organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its pyrazole core and nitrile functionality make it a valuable building block for constructing heterocyclic compounds, particularly in the development of biologically active molecules. The compound exhibits good stability and reactivity, enabling efficient derivatization under mild conditions. Its structural features allow for further functionalization, facilitating the synthesis of complex target molecules. The presence of the methyl group on the pyrazole ring enhances steric and electronic properties, contributing to selective reactivity in coupling and cyclization reactions. This intermediate is particularly useful in medicinal chemistry for the preparation of potential drug candidates with improved pharmacokinetic profiles.
2-(1-methyl-1H-pyrazol-3-yl)acetonitrile structure
1142927-97-6 structure
Product Name:2-(1-methyl-1H-pyrazol-3-yl)acetonitrile
CAS No:1142927-97-6
MF:C6H7N3
MW:121.139880418777
MDL:MFCD18262385
CID:4572585
PubChem ID:50896755
Update Time:2025-10-05

2-(1-methyl-1H-pyrazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-pyrazol-3-yl)-acetonitrile
    • 2-(1-Methylpyrazol-3-yl)acetonitrile
    • 1H-Pyrazole-3-acetonitrile, 1-methyl-
    • 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile
    • MDL: MFCD18262385
    • Inchi: 1S/C6H7N3/c1-9-5-3-6(8-9)2-4-7/h3,5H,2H2,1H3
    • InChI Key: FCZKETPZEHWCAI-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC(CC#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

2-(1-methyl-1H-pyrazol-3-yl)acetonitrile Pricemore >>

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Additional information on 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile

Comprehensive Guide to 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1142927-97-6): Properties, Applications, and Market Insights

2-(1-methyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1142927-97-6) is a versatile heterocyclic nitrile compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrazole derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and specialty chemicals. With its unique molecular structure featuring both pyrazole ring and acetonitrile moiety, this compound offers remarkable reactivity that makes it valuable for various synthetic applications.

The growing interest in 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile stems from its role in medicinal chemistry, where researchers are actively exploring its potential in developing treatments for inflammatory diseases and metabolic disorders. Recent studies highlight its application as a precursor for kinase inhibitors, which are currently one of the most sought-after therapeutic targets in cancer research. The compound's CAS 1142927-97-6 has become increasingly important in high-throughput screening libraries, reflecting its relevance in modern drug discovery pipelines.

From a chemical perspective, 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile demonstrates excellent stability under standard laboratory conditions, making it convenient for storage and handling. Its molecular weight of 121.14 g/mol and purity specifications (typically >95% by HPLC) ensure consistent performance in synthetic applications. The compound's nitrile functional group provides an excellent handle for further chemical modifications, allowing researchers to create diverse molecular architectures through straightforward synthetic transformations.

The synthesis of CAS 1142927-97-6 typically involves condensation reactions starting from 1-methyl-1H-pyrazole derivatives, followed by careful purification processes to achieve pharmaceutical-grade quality. Manufacturers have developed scalable production methods to meet the growing demand from research institutions and pharmaceutical companies. Quality control protocols for 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile include rigorous testing for residual solvents, heavy metals, and other potential impurities that could affect downstream applications.

In the agrochemical sector, pyrazole-based compounds like 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile are gaining traction as potential precursors for novel pesticides and herbicides. The compound's structural features allow for the development of molecules with improved target specificity and environmental profiles. Researchers are particularly interested in its potential to create next-generation crop protection agents that address emerging challenges in sustainable agriculture.

The market for CAS 1142927-97-6 has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Leading chemical suppliers have reported rising inquiries about this specialty chemical, particularly from regions with strong biotechnology industries. Pricing trends indicate moderate stability, with bulk quantities available for industrial-scale applications. The compound's shelf life and storage requirements (typically room temperature under inert atmosphere) contribute to its logistical advantages in global supply chains.

Recent patent analyses reveal growing intellectual property activity surrounding 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile derivatives, particularly in therapeutic areas such as autoimmune diseases and metabolic disorders. Pharmaceutical companies are actively exploring structure-activity relationships (SAR) based on this core scaffold, leading to promising clinical candidates. The compound's versatility in medicinal chemistry makes it a valuable asset in drug discovery programs targeting protein-protein interactions and allosteric modulation.

From a regulatory standpoint, CAS 1142927-97-6 is generally regarded as safe for research purposes when handled according to standard laboratory safety protocols. Material Safety Data Sheets (MSDS) provide comprehensive guidance on proper handling, personal protective equipment requirements, and emergency procedures. Researchers working with this nitrile compound should implement standard precautions for organic chemical handling, including adequate ventilation and chemical-resistant gloves.

Analytical characterization of 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile typically involves a combination of techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are critical for reproducible research outcomes. Advanced analytical methods such as HPLC-MS and X-ray crystallography are sometimes employed for comprehensive structural verification in pharmaceutical applications.

The future outlook for CAS 1142927-97-6 appears promising, with potential applications expanding into materials science and specialty chemical production. Researchers are investigating its use in polymer chemistry and as a ligand in catalytic systems. The compound's unique electronic properties make it interesting for developing functional materials with tailored optical or electronic characteristics. As synthetic methodologies continue to advance, the utility of 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile is expected to grow across multiple scientific disciplines.

For researchers sourcing 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile, it's important to verify supplier credentials and request certificates of analysis to ensure product quality. Reputable suppliers typically provide detailed technical specifications including melting point range, solubility characteristics, and chromatographic purity data. Bulk procurement options are available for industrial users, while research-scale quantities are readily accessible through major chemical distributors worldwide.

In conclusion, CAS 1142927-97-6 represents an important chemical building block with diverse applications in drug discovery, agrochemical development, and materials science. Its unique structural features and synthetic versatility continue to attract research interest across multiple disciplines. As the scientific community seeks more efficient and sustainable chemical solutions, 2-(1-methyl-1H-pyrazol-3-yl)acetonitrile is well-positioned to play a significant role in advancing innovation in these fields.

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